Cas no 24237-25-0 (1-Isoquinolinecarboxaldehyde,6,7-dimethoxy-, oxime)

• Product Name: 1-Isoquinolinecarboxaldehyde,6,7-dimethoxy-, oxime
• CAS No: 24237-25-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 286916
• PubChem ID: 326471
• Update Time: 2025-04-19

1-Isoquinolinecarboxaldehyde,6,7-dimethoxy-, oxime Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxaldehyde,6,7-dimethoxy-, oxime
• (1Z)-6,7-dimethoxy-1-(nitrosomethylidene)-2H-isoquinoline
• 1-Hydroxyiminomethyl-6,7-dimethoxyisochinolin
• 1-Oximinomethyl-6,7-dimethoxy-isochinolin
• 6,7-Dimethoxy-1-formylisochinolin-oxim
• 6,7-Dimethoxy-1-formyl-isochinolin-oxim
• 6,7-Dimethoxy-isochinolin-1-carbaldehyd-oxim
• 6,7-dimethoxy-isoquinoline-1-carbaldehyde-oxime
• AC1NSDR5
• dimethoxy-6,7 isoquinoleine carboxaldehyde-1 oxime
• NSC297911
• SCHEMBL11725370
• (NZ)-N-[(6,7-dimethoxyisoquinolin-1-yl)methylidene]hydroxylamine
• MLS003115722
• SMR001831293
• CHEMBL2357434
• 24237-25-0

• Inchi： 1S/C12H12N2O3/c1-16-11-5-8-3-4-13-10(7-14-15)9(8)6-12(11)17-2/h3-7,15H,1-2H3
• InChI Key： DCGGNJBTNMNRGN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CN=C(C=NO)C=2C=1)OC

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9
• XLogP3: 2.1

Experimental Properties

• Density: 1.24
• Boiling Point: 397.1°C at 760 mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.579
• PSA: 59.92
• LogP: 2.06010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles